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Compound of Interest

Compound Name: Pyrroloquinoline Quinone

Cat. No.: B001329 Get Quote

This guide provides immediate, essential safety protocols and logistical information for handling

Pyrroloquinoline Quinone (PQQ) in a laboratory setting. The following procedural steps are

designed for researchers, scientists, and drug development professionals to ensure safe

operational use and disposal.

Hazard Identification and Classification
Pyrroloquinoline Quinone is classified under the Globally Harmonized System (GHS) with the

following potential hazards. Understanding these is the first step in safe handling.

Hazard
Classification

Category GHS Code Description Citations

Acute Toxicity,

Oral
Category 4 H302

Harmful if

swallowed
[1]

Skin

Corrosion/Irritatio

n

Category 2 H315
Causes skin

irritation
[1][2]

Serious Eye

Damage/Irritation
Category 2A H319

Causes serious

eye irritation
[1][2]

Specific Target

Organ Toxicity
Category 3 H335

May cause

respiratory

irritation

[1][2]
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Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety when

handling PQQ.
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Protection Type
Recommended
Equipment

Specifications and
Best Practices

Citations

Eye/Face Protection Safety Goggles

Wear tightly fitting

safety goggles with

side-shields. Ensure

they conform to EU

standard EN166 or

US NIOSH standards.

[1][3][4][5]

Skin Protection Protective Gloves

Use chemical-

impermeable gloves.

Suitable materials

include nitrile rubber,

polychloroprene, butyl

rubber, and polyvinyl

chloride. Regularly

inspect gloves for

degradation.

[1][3][4]

Lab Coat / Clothing

Wear a lab coat or

impervious, fire-

resistant clothing. For

significant exposure

risk, overalls may be

necessary. Do not

expose open cuts or

abraded skin.

[1][3][4]

Respiratory Protection Respirator Use a NIOSH/MSHA

or European Standard

EN 149 approved

respirator if exposure

limits are exceeded, if

dust formation is

likely, or if irritation is

experienced. A full-

face respirator may be

[2][3][6]
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required in cases of

high exposure.

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is critical for safety and compliance.

Engineering Controls and Handling Procedures:

Ventilation: Always handle PQQ in a well-ventilated area.[3][5] Use local exhaust ventilation

where solids are handled as powders to prevent accumulation.[4]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

close to the workstation.[1][2]

Safe Handling:

Avoid the formation of dust and aerosols.[2][3]

Avoid contact with skin, eyes, and clothing.[3][7]

Do not eat, drink, or smoke in the handling area.[1][2][3][5]

Use non-sparking tools to prevent fire from electrostatic discharge.[3][5]

Wash hands thoroughly after handling the substance.[1][2][3][5]

Take off any contaminated clothing and wash it before reuse.[1][3]

Storage Protocols:

Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3][5]

[6] For long-term stability, store at -20°C in a dark, dry environment.[6]

Incompatibilities: Keep away from strong oxidizing agents, strong acids, bases, and heat.[2]

[6]

Accidental Release and Spill Containment:
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Evacuate: Evacuate personnel to safe areas and ensure adequate ventilation.[1][3]

Protect: Use full personal protective equipment, including a NIOSH-approved respirator,

safety goggles, and heavy rubber gloves.[1][6]

Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter

drains.[3][5][6]

Clean-Up: Sweep up the spilled solid material, avoiding dust formation, and place it into a

suitable, closed container for disposal.[2] Use spark-proof tools for collection.[3]

Disposal Plan:

Product and Contaminated Packaging: All waste materials must be disposed of in

accordance with applicable local, state, and federal regulations.[1][2][3][6] Do not dispose of

with household garbage or allow the product to reach sewage systems.[8]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-100196/Pyrroloquinoline-quinone-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/pqq-acid-pd2103231015.html
https://file.medchemexpress.com/batch_PDF/HY-100196/Pyrroloquinoline-quinone-SDS-MedChemExpress.pdf
https://biosearchtech.a.bigcontent.io/v1/static/sds_NACR1-351_English-US
https://www.echemi.com/sds/pqq-acid-pd2103231015.html
https://www.chemicalbook.com/msds/pyrroloquinoline-quinone.pdf
https://biosearchtech.a.bigcontent.io/v1/static/sds_NACR1-351_English-US
https://www.fishersci.com/store/msds?partNumber=AC467010010&productDescription=PYRROLOQUINOLINE+QUINONE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/pqq-acid-pd2103231015.html
https://file.medchemexpress.com/batch_PDF/HY-100196/Pyrroloquinoline-quinone-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC467010010&productDescription=PYRROLOQUINOLINE+QUINONE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/pqq-acid-pd2103231015.html
https://biosearchtech.a.bigcontent.io/v1/static/sds_NACR1-351_English-US
https://cdn.caymanchem.com/cdn/msds/20681m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b001329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure Citations

Ingestion

If swallowed, rinse the mouth

with water. Do not induce

vomiting. Call a doctor or

Poison Control Center

immediately. Never give

anything by mouth to an

unconscious person.

[3][5][6]

Eye Contact

Immediately rinse cautiously

with plenty of water for at least

15 minutes, also under the

eyelids. Remove contact

lenses if present and easy to

do. Continue rinsing. Seek

medical attention if irritation

persists.

[1][2][3][6]

Skin Contact

Take off contaminated clothing

immediately. Wash the affected

area with plenty of soap and

water. If skin irritation occurs or

persists, seek medical

attention.

[1][2][3][5]

Inhalation

Move the person to fresh air. If

breathing is difficult or

symptoms occur, get medical

attention. If not breathing,

provide artificial respiration.

[1][2][5][6]

PQQ Handling Workflow
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1. Preparation & Risk Assessment

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

Proceed if risks understood

3. Handling Operations

Enter handling area

Weighing in Ventilated Area
(Avoid Dust) Dissolving in Solvent

6. Remove PPE & Wash Hands

After completing task4. Decontamination & Spill Control

5. Waste Disposal
(Follow Regulations)

Segregate waste

After securing waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of Pyrroloquinoline Quinone (PQQ).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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